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Compound of Interest

Compound Name: Perisesaccharide B

Cat. No.: B150461

Perisesaccharide B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perisesaccharide B is an oligosaccharide isolated from the root barks of Periploca sepium.[1]
This document provides a comprehensive overview of its physicochemical properties. Due to
the limited availability of public data, this guide also presents a generalized experimental
workflow for its isolation and characterization based on common phytochemical methodologies.
Furthermore, while no specific biological activities or affected signaling pathways have been
documented for Perisesaccharide B, this guide summarizes the known biological activities of
other compounds isolated from Periploca sepium to provide a basis for future research and
drug discovery efforts.

Physicochemical Properties

Perisesaccharide B is an oligosaccharide with the following molecular characteristics:
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Property Value Source
Molecular Formula C36H60018 [2]
Molecular Weight 780.85 g/mol [2]
Exact Mass 780.37796506 Da [2]

Hypothetical Experimental Protocols

The following sections describe a generalized approach for the isolation and characterization of
Perisesaccharide B, as detailed experimental procedures from the primary literature are not

publicly accessible.

Isolation of Perisesaccharide B from Periploca sepium

A plausible workflow for the isolation of Perisesaccharide B from the root barks of Periploca
sepium would likely involve initial extraction followed by multi-step chromatographic purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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